Cas no 1096289-19-8 (N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine)

• Product Name: N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine
• CAS No: 1096289-19-8
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 4571600
• Update Time: 2025-06-08

N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine
• 3-Pyrrolidinamine, N-methyl-1-(1-methyl-4-piperidinyl)-

• Inchi： 1S/C11H23N3/c1-12-10-3-8-14(9-10)11-4-6-13(2)7-5-11/h10-12H,3-9H2,1-2H3
• InChI Key： YQIZJCYKHRHHDQ-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C)CC2)CCC(NC)C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 262.7±8.0 °C at 760 mmHg
• Flash Point: 107.7±13.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine

Comprehensive Overview of N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine (CAS No. 1096289-19-8)

N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine (CAS No. 1096289-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a pyrrolidine ring linked to a methylpiperidine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula and precise structure have been extensively studied to understand its reactivity and utility in various scientific domains.

The compound’s CAS number 1096289-19-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Researchers frequently explore its physicochemical properties, such as solubility, melting point, and stability, to optimize its use in synthetic pathways. Recent trends indicate growing interest in N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine as a building block for central nervous system (CNS) targeting molecules, aligning with the broader demand for neuroactive compounds in drug discovery.

In the context of user search trends, queries like "synthesis of N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine" and "applications of CAS 1096289-19-8" reflect the compound’s relevance in modern chemistry. Additionally, discussions on AI-driven drug design often highlight such intermediates due to their role in machine learning-based molecular modeling. The compound’s structural flexibility allows it to fit into quantitative structure-activity relationship (QSAR) studies, a hot topic in computational chemistry.

From a synthetic chemistry perspective, N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine is synthesized through multi-step reactions involving reductive amination and ring-forming strategies. Its chiral centers and steric effects pose challenges that intrigue chemists, driving innovations in asymmetric synthesis. The compound’s logP value and hydrogen bonding capacity are also frequently analyzed to predict its behavior in biological systems, a key consideration for pharmacokinetic studies.

Environmental and green chemistry advocates emphasize the need for sustainable production methods for compounds like CAS 1096289-19-8. Searches for "eco-friendly synthesis of pyrrolidine derivatives" underscore this shift. Furthermore, the compound’s potential in catalysis and material science is being explored, with publications noting its utility in ligand design for metal-organic frameworks (MOFs).

In summary, N-methyl-1-(1-methylpiperidin-4-yl)pyrrolidin-3-amine represents a versatile chemical entity with broad interdisciplinary appeal. Its CAS No. 1096289-19-8 ensures traceability, while its structural features fuel advancements in drug discovery, computational chemistry, and sustainable synthesis. As research evolves, this compound is poised to remain a focal point in scientific discourse.